Cas no 36505-83-6 (octadec-9-en-1-amine hydrofluoride)

Octadec-9-en-1-amine hydrofluoride is a fluorinated amine derivative with a long hydrophobic alkyl chain and a polar amine hydrofluoride group. This compound combines the surfactant properties of oleylamine with the reactivity of hydrofluoride, making it useful in applications requiring controlled fluoride release or surface modification. Its structure enables compatibility with organic and aqueous systems, facilitating its use as a stabilizing or functionalizing agent in materials science. The hydrofluoride moiety provides mild acidity, which can be leveraged in catalysis or as a fluoride source in synthetic chemistry. The unsaturated C18 chain enhances solubility in nonpolar matrices, broadening its utility in coatings or nanoparticle synthesis.
octadec-9-en-1-amine hydrofluoride structure
36505-83-6 structure
Product Name:octadec-9-en-1-amine hydrofluoride
CAS No:36505-83-6
MF:C18H38FN
MW:287.499429225922
CID:307569
PubChem ID:6436136
Update Time:2025-05-21

octadec-9-en-1-amine hydrofluoride Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecen-1-amine,hydrofluoride (1:1)
    • (E)-octadec-9-en-1-amine,hydrofluoride
    • Dectaflur
    • Dectafluro
    • Dectafluro [INN-Spanish]
    • Dectaflurum
    • Dectaflurum [INN-Latin]
    • UNII-Q3B1Y93C1S
    • octadec-9-en-1-amine hydrofluoride
    • 9Z-OCTADECENYLAMINE HYDROFLUORIDE
    • Dectaflur [USAN:INN]
    • SKF 38094
    • Dectaflur (USAN/INN)
    • SK&F 38094
    • 9-OCTADECENYLAMINE, HYDROFLUORIDE, (Z)-
    • 9-Octadecen-1-amine, hydrofluoride
    • 9-Octadecenylamine hydrofluoride
    • (E)-octadec-9-en-1-amine hydrofluoride
    • D03668
    • (E)-octadec-9-en-1-amine;hydrofluoride
    • DTXSID7073484
    • CHEMBL2106567
    • 36505-83-6
    • 9-Octadecenylamino hydrofluoride
    • Q906509
    • Inchi: 1S/C18H37N.FH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;/h9-10H,2-8,11-19H2,1H3;1H/b10-9+;
    • InChI Key: QGSCPWWHMSCFOV-RRABGKBLSA-N
    • SMILES: F.NCCCCCCCC/C=C/CCCCCCCC

Computed Properties

  • Exact Mass: 287.29900
  • Monoisotopic Mass: 287.29882838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: Solid powder
  • PSA: 26.02000
  • LogP: 7.21560

octadec-9-en-1-amine hydrofluoride Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

octadec-9-en-1-amine hydrofluoride Pricemore >>

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Additional information on octadec-9-en-1-amine hydrofluoride

Research Brief on Octadec-9-en-1-amine Hydrofluoride (CAS: 36505-83-6): Recent Advances and Applications in Chemical Biology and Medicine

Octadec-9-en-1-amine hydrofluoride (CAS: 36505-83-6) is a fluorinated amine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its long hydrocarbon chain and fluoride counterion, has been explored for its role in drug delivery systems, antimicrobial agents, and as a building block in synthetic chemistry. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, therapeutic potential, and emerging applications.

Recent studies have demonstrated that octadec-9-en-1-amine hydrofluoride exhibits notable surfactant properties, making it a candidate for enhancing the solubility and bioavailability of hydrophobic drugs. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound can form stable micelles in aqueous solutions, facilitating the delivery of poorly soluble anticancer agents. The study further reported a 40% increase in drug uptake in vitro when compared to traditional delivery systems, underscoring its potential in oncology therapeutics.

In addition to its role in drug delivery, octadec-9-en-1-amine hydrofluoride has shown promise as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disrupting bacterial cell membranes, leading to rapid cell lysis. These findings suggest its potential as a novel antibiotic scaffold, particularly in addressing multidrug-resistant infections.

The synthetic versatility of octadec-9-en-1-amine hydrofluoride has also been explored in materials science. A 2024 study in Advanced Materials demonstrated its use as a precursor for fluorinated polymers with applications in medical device coatings. The resulting polymers exhibited enhanced biocompatibility and resistance to biofilm formation, addressing a critical challenge in implantable devices. This interdisciplinary application highlights the compound's broad utility beyond traditional pharmaceutical contexts.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of octadec-9-en-1-amine hydrofluoride. Recent pharmacokinetic studies, such as those reported in Molecular Pharmaceutics (2023), indicate rapid clearance rates in vivo, necessitating further structural modifications for therapeutic applications. Researchers are actively investigating prodrug strategies and nanoparticle formulations to overcome these limitations while retaining the compound's beneficial properties.

In conclusion, octadec-9-en-1-amine hydrofluoride (CAS: 36505-83-6) represents a multifaceted compound with significant potential in chemical biology and medicine. Its applications span drug delivery, antimicrobial therapy, and materials science, supported by a growing body of preclinical evidence. Future research directions should focus on addressing pharmacokinetic challenges and exploring its therapeutic efficacy in vivo, paving the way for potential clinical translation.

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